molecular formula C8H6N2O2 B1243045 N-Pyrroloisomaleimide CAS No. 66832-58-4

N-Pyrroloisomaleimide

Cat. No.: B1243045
CAS No.: 66832-58-4
M. Wt: 162.15 g/mol
InChI Key: MGWYKLUMUQSURH-VQHVLOKHSA-N
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Description

Maleimides are a class of organic compounds characterized by a substituted imide structure, often used in polymer chemistry, bioconjugation, and drug design. However, neither the systematic name, CAS number, nor synthesis/reactivity data for N-Pyrroloisomaleimide is available in the referenced materials.

Properties

CAS No.

66832-58-4

Molecular Formula

C8H6N2O2

Molecular Weight

162.15 g/mol

IUPAC Name

(5E)-5-pyrrol-1-yliminofuran-2-one

InChI

InChI=1S/C8H6N2O2/c11-8-4-3-7(12-8)9-10-5-1-2-6-10/h1-6H/b9-7+

InChI Key

MGWYKLUMUQSURH-VQHVLOKHSA-N

SMILES

C1=CN(C=C1)N=C2C=CC(=O)O2

Isomeric SMILES

C1=CN(C=C1)/N=C/2\C=CC(=O)O2

Canonical SMILES

C1=CN(C=C1)N=C2C=CC(=O)O2

Synonyms

N-pyrroloisomaleimide

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

For context, here are unrelated compounds listed in the evidence:

Table 1: Select Compounds from Evidence

Compound Name CAS Number Structural Class Source
Nitrosopyrrolidine (n-) 100-75-4 Nitrosamine
2-Chloro-N-(4-methoxybenzyl)isonicotinamide 1019373-47-7 Carboxamide
Trisodium;3-bis(3-sulfonatophenyl)phosphaniumylbenzenesulfonate;palladium 1010733-93-3 Organometallic complex

None of these compounds are structurally or functionally analogous to maleimides.

Critical Limitations of the Evidence

No Maleimide Derivatives: The evidence lacks data on maleimides, pyrrolidine-based imides, or related heterocycles.

Focus on Machine Learning : Most references discuss NLP models (e.g., BERT, Transformer) , which are irrelevant to chemical comparisons.

Incomplete Chemical Data : and list nitrosamines and carboxamides but omit maleimide derivatives entirely.

Recommendations for Further Research

To address this gap, consult:

  • Specialized Databases : Reaxys, SciFinder, or PubChem for structural and reactivity data.
  • Literature Reviews : Peer-reviewed journals on heterocyclic chemistry or polymer science.
  • Synthetic Studies : Patents or experimental papers detailing maleimide synthesis and applications.

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